Cas no 1332529-46-0 (2-(1-Adamantyl)-1,2,3,4-tetrahydroisoquinoline Hydrochloride)

• Product Name: 2-(1-Adamantyl)-1,2,3,4-tetrahydroisoquinoline Hydrochloride
• CAS No: 1332529-46-0
• MF: C₁₉H₂₆ClN
• MW: 303.86944437027
• MDL: MFCD19103300
• CID: 4695027
• Update Time: 2025-10-21

2-(1-Adamantyl)-1,2,3,4-tetrahydroisoquinoline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-Adamantyl)-1,2,3,4-tetrahydroisoquinolinehydrochloride
• 2-(adamantan-1-yl)-3,4-dihydro-1H-isoquinoline hydrochloride
• 2-(Adamantan-1-yl)-1,2,3,4-tetrahydroisoquinoline hydrochloride
• 2-(1-Adamantyl)-3,4-dihydro-1H-isoquinoline;hydrochloride
• 2-(1-Adamantyl)-1,2,3,4-tetrahydroisoquinoline Hydrochloride

• MDL： MFCD19103300
• Inchi： 1S/C19H25N.ClH/c1-2-4-18-13-20(6-5-17(18)3-1)19-10-14-7-15(11-19)9-16(8-14)12-19;/h1-4,14-16H,5-13H2;1H
• InChI Key： AVOCGXLEHNJGDM-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2C=CC=CC=2CC1)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 346
• Topological Polar Surface Area: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-(1-Adamantyl)-1,2,3,4-tetrahydroisoquinoline Hydrochloride

2-(1-Adamantyl)-1,2,3,4-Tetrahydroisoquinoline Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1332529-46-0, known as 2-(1-Adamantyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride, has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of tetrahydroisoquinoline, a class of molecules that has been extensively studied for their potential therapeutic applications. The adamantyl group attached to the isoquinoline backbone introduces unique steric and electronic properties, making this compound a promising candidate for further research and development.

Recent studies have highlighted the importance of tetrahydroisoquinoline derivatives in drug discovery. These compounds are known for their ability to modulate various biological targets, including ion channels and receptors. The adamantyl substitution at the 2-position of the isoquinoline ring enhances the molecule's lipophilicity and stability, which are critical factors for drug bioavailability. This makes 2-(1-Adamantyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride a valuable tool in the design of novel therapeutic agents.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have employed various strategies to optimize the yield and purity of the final product. For instance, recent advancements in asymmetric catalysis have enabled the selective formation of the desired enantiomer, which is crucial for pharmacological studies. The hydrochloride salt form of the compound is particularly advantageous for its solubility properties in aqueous solutions, facilitating its use in biological assays.

From a pharmacological perspective, 2-(1-Adamantyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride has shown promising activity in preclinical models. Studies have demonstrated its ability to inhibit certain enzymes and modulate receptor activity, suggesting potential applications in treating neurological disorders and other conditions. The compound's unique structure allows it to interact with biological targets in ways that differ from conventional drugs, offering new avenues for therapeutic intervention.

Moreover, the adamantyl group imparts significant rigidity to the molecule, which can enhance its binding affinity to target proteins. This structural feature has been exploited in recent research to design more potent and selective drug candidates. By leveraging computational chemistry tools such as molecular docking and dynamics simulations, scientists have gained deeper insights into the compound's interaction mechanisms at atomic levels.

In terms of applications beyond pharmacology, tetrahydroisoquinoline derivatives like this compound are also being explored in materials science. Their unique electronic properties make them suitable candidates for use in organic electronics and optoelectronic devices. The integration of an adamantyl group further enhances these properties by introducing additional functional groups that can be tailored for specific applications.

Looking ahead, ongoing research aims to further elucidate the full potential of 2-(1-Adamantyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride across multiple disciplines. Collaborative efforts between chemists and biologists are expected to yield new insights into its mechanism of action and therapeutic efficacy. As our understanding of this compound grows deeper through cutting-edge methodologies such as CRISPR-based gene editing and advanced imaging techniques; its role in future drug development is likely to expand significantly.

In conclusion; CAS No. 1332529-46-0, or 2-(1-Adamantyl)-1,2;3;4-tetrahydroisoquinoline hydrochloride, stands at the intersection of chemistry; biology; and materials science. Its distinctive structure; combined with recent advancements in synthetic methods and biological studies; positions it as a key player in advancing both medical treatments and technological innovations.